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Compound of Interest

Compound Name: Oxonia Active

Cat. No.: B1202147

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of safety precautions for handling concentrated
Oxonia Active. It is not a substitute for a thorough review of the manufacturer's Safety Data
Sheet (SDS), formal safety training, and a comprehensive risk assessment for your specific
application. Always adhere to your institution's safety protocols and regulatory guidelines.

Introduction

Oxonia Active is a concentrated antimicrobial agent and sanitizer that contains peroxyacetic
acid (PAA), hydrogen peroxide, and acetic acid in an aqueous solution.[1][2][3] Due to its
strong oxidizing and corrosive properties, handling concentrated Oxonia Active presents
significant health and safety risks.[4][5] Exposure can cause severe irritation and burns to the
skin, eyes, and respiratory tract.[6][7] This document outlines essential safety precautions,
handling protocols, and emergency procedures to minimize risks for laboratory personnel.

Hazard Identification and Exposure Limits

Concentrated Oxonia Active is classified as a hazardous substance that is corrosive, an
oxidizer, and potentially toxic.[3][8][9] It can cause severe skin burns, serious eye damage, and
respiratory irritation.[3][9]

Table 1: Exposure Limits for Active Components
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OSHA PEL ACGIH TLV ACGIH TLV NIOSH REL
Component NIOSH IDLH
(TWA) (TWA) (STEL) (TWA)
Peroxyacetic No specific Not 0.4 ppm (15 Not 0.64 ppm (1.7
Acid (PAA) PEL[10] established min)[1] established mg/m3)[2]
Hydrogen 1ppm (1.4 1ppm (1.4 1ppm (1.4
) 75 ppm
Peroxide mg/m3) mg/m3) mg/m3)
10 ppm (25 10 ppm (25 15 ppm (37 10 ppm (25
Acetic Acid ppm ( ppm ( ppm ( ppm ( 50 ppm
mg/m3) mg/m3) mg/m3) mg/m3)

Data sourced
from
respective
agency
publications.
[2)[11]

Engineering Controls and Personal Protective
Equipment (PPE)

To minimize exposure, a combination of engineering controls and appropriate PPE is
mandatory.

¢ Ventilation: All handling of concentrated Oxonia Active must be conducted in a well-
ventilated area.[12][13] A certified chemical fume hood is the preferred engineering control to
minimize inhalation of vapors.[14] The ventilation system should be separate from other
exhaust systems and designed to exhaust directly to the outside.[12]

o Safety Stations: Emergency eyewash stations and safety showers must be readily
accessible in the immediate work area.[7][12]

A comprehensive PPE regimen is critical to prevent direct contact with concentrated Oxonia
Active.[4][10]

Table 2: Recommended Personal Protective Equipment
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Material/Specification

Body Part Recommended PPE
Examples
) ANSI Z87.1 compliant. A full-
Chemical safety goggles and a ]
Eyes/Face ) face respirator can also
face shield.[12][14] ) )
provide eye protection.[15]
Nitrile or neoprene are
compatible materials.[16]
] ] Glove length and thickness
Hands Chemical-resistant gloves.[12]
should be selected based on
the specific task and potential
for contact.[16]
Impervious coveralls or a o )
) ) Tychem® or similar chemically
Body chemical-resistant apron over ] )
resistant material.[16]
lab coat.[12]
Closed-toe shoes, preferably
Feet Rubber or neoprene boots.[12]

chemical-resistant boots.[12]

Respiratory

Required when engineering
controls are insufficient or

during spill response.

Full-face, air-purifying
respirator with acid gas/organic
vapor cartridges.[6][16] For
unknown concentrations or
major spills, a Self-Contained
Breathing Apparatus (SCBA) is

necessary.[16]

Experimental Protocol: Preparation of a Diluted

Working Solution

This protocol details the steps for safely diluting concentrated Oxonia Active.
» Concentrated Oxonia Active

¢ Deionized or distilled water
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Appropriately sized, clean, and compatible container (e.g., polyethylene, glass, or stainless
steel)[4]

Calibrated measuring equipment (e.g., graduated cylinders, pipettes)
All required PPE as specified in Table 2.
Preparation:

o Ensure the work area is clean and free of incompatible materials (e.g., organic materials,
combustibles, alkalis, metals).[9][17]

o Don all required PPE before handling the concentrated solution.
o Verify that the emergency eyewash and shower are unobstructed and functional.

Dilution:

[¢]

Measure the required volume of deionized or distilled water and add it to the clean,
secondary container.

o Always add the concentrated Oxonia Active to the water, never the other way around, to
prevent splashing of the concentrated chemical.

o Slowly and carefully measure the required volume of concentrated Oxonia Active in the
chemical fume hood.

o Gently add the measured concentrate to the water while stirring slowly to ensure mixing.
Post-Dilution:

o Securely cap the diluted solution container. The container must be vented to prevent
pressure buildup.[4][17]

o Clearly label the secondary container with the chemical name ("Diluted Oxonia Active"),
the final concentration, preparation date, and appropriate hazard warnings.

o Thoroughly clean all non-disposable equipment used for measuring the concentrate.
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o Properly dispose of any contaminated disposable items (e.g., pipette tips) as hazardous
waste.

o Never return any unused Oxonia Active to the original container to avoid contamination
and decomposition.[4]

Safe Handling and Storage
» Avoid all direct contact with the skin, eyes, and clothing.
e Do not eat, drink, or smoke in areas where Oxonia Active is handled.[7]

» Use only clean equipment made from compatible materials like polyethylene, glass, or
stainless steel.[4]

o Ensure containers are always vented as decomposition can release gas and cause pressure
buildup.[17]

» Store in original, upright containers in a cool, dry, well-ventilated area, away from direct
sunlight and heat sources.[17][18][19]

e Maintain storage temperatures below 30°C (86°F).[17][19]
» Do not store on wooden pallets.[18][19]

o Store away from incompatible materials such as combustibles, organic materials, reducing
agents, alkalis, and metal salts.[7][17] A separation distance of at least 5 meters (16.5 feet)
from such materials is recommended.[18]

Emergency Procedures

Immediate and appropriate action is critical in the event of an exposure or spill.
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Exposure Route

First Aid Protocol

Eye Contact

Immediately flush eyes with copious amounts of
lukewarm water for at least 15-30 minutes,
occasionally lifting the upper and lower eyelids.
[20][21] Remove contact lenses if present and
easy to do.[21] Seek immediate medical
attention.[14]

Skin Contact

Immediately remove all contaminated clothing.
[7][20] Flush the affected skin area with plenty of
water for at least 15 minutes.[14] Seek

immediate medical attention.[7]

Inhalation

Move the victim to fresh air immediately.[14][20]
If breathing is difficult, administer oxygen. If
breathing has stopped, provide artificial
respiration.[20] Seek immediate medical

attention.

Ingestion

DO NOT induce vomiting.[20][21] If the person
is conscious, rinse their mouth with water and
have them drink 2 glasses of water.[22] Never
give anything by mouth to an unconscious
person.[14] Seek immediate medical attention.
[21]

o Small Spills:

o Evacuate non-essential personnel and ensure adequate ventilation.[12]

o Wearing appropriate PPE, absorb the spill with an inert, non-combustible material like

sand or vermiculite.[7][12] Do not use organic or combustible materials for absorption.[14]

o Collect the absorbed material into a compatible, labeled container for hazardous waste

disposal.

o Clean the spill area thoroughly with water.[14]
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e Large Spills:

Evacuate the area immediately and notify emergency personnel.[14]

o

[¢]

Isolate the spill area and remove all ignition sources.[12]

[e]

Dike the spill with inert material to prevent it from spreading or entering waterways.[18]

Only personnel trained and equipped for hazardous material response should attempt to

[e]

clean up a large spill.

Disposal

o Dispose of unused concentrated Oxonia Active and contaminated materials in accordance
with all local, state, and federal regulations for hazardous waste.[7]

o Empty containers should be triple-rinsed with water before disposal.[18][19]

Visual Workflow and Pathway Diagrams
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Workflow for Handling Concentrated Oxonia Active
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Spill Occurs
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2. Handling &
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\ 4
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Clean Non-Disposable Equipment
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as Hazardous Waste

Y

Doff PPE Correctly

Y
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Caption: Logical workflow for safely handling and diluting concentrated Oxonia Active.
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Emergency Response Pathway for Oxonia Active Incidents
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Seek Immediate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Handling
Concentrated Oxonia Active]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1202147#safety-precautions-for-handling-
concentrated-oxonia-active]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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